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Compound of Interest

Compound Name: Erythrinin C

Cat. No.: B579880 Get Quote

Application Notes and Protocols for Erythrinine
C
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of Erythrinine C stock

solutions for experimental use. Erythrinine C is an isoflavone isolated from Erythrina suberosa

that has been identified as a potential inhibitor of dihydroorotate dehydrogenase (DHODH), a

key enzyme in the de novo pyrimidine biosynthesis pathway.[1] This pathway is crucial for the

proliferation of rapidly dividing cells, making DHODH a therapeutic target in diseases such as

acute myeloid leukemia (AML).

Physicochemical Properties of Erythrinine C
A summary of the key physicochemical properties of Erythrinine C is provided in the table

below. This information is essential for the accurate preparation of stock solutions and for

understanding the compound's behavior in experimental settings.
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Property Value Source

Molecular Formula C₂₀H₁₈O₆ MedchemExpress

Molecular Weight 354.35 g/mol MedchemExpress

Appearance Solid N/A

Solubility

DMSO: 3.6 mg/mL (10.16 mM)

(Requires ultrasonic treatment

and warming)

MedchemExpress[1]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
MedchemExpress[1]

Experimental Protocols
Preparation of Erythrinine C Stock Solutions
This protocol details the steps for preparing a 10 mM stock solution of Erythrinine C in dimethyl

sulfoxide (DMSO).

Materials:

Erythrinine C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Ultrasonic water bath

Vortex mixer

Warming device (e.g., heat block or water bath)

Sterile, RNase/DNase-free pipette tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/erythrinin-c.html
https://www.medchemexpress.com/erythrinin-c.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Calculate the required mass of Erythrinine C:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 354.35 g/mol = 3.54 mg

Weighing Erythrinine C:

Accurately weigh 3.54 mg of Erythrinine C powder using a calibrated analytical balance.

Transfer the powder to a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Erythrinine C

powder.

Vortex the tube for 1-2 minutes to initially mix the powder and solvent.

Solubilization with Ultrasonic Treatment and Warming:

Place the microcentrifuge tube in an ultrasonic water bath for 10-15 minutes to aid in

dissolution.

Gently warm the solution to 37°C using a heat block or water bath. Caution: Avoid

excessive heat, as it may degrade the compound.

Periodically vortex the tube during this process until the solution is clear and all solid has

dissolved.[1]

Sterilization (Optional):
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If required for your specific application (e.g., cell culture), filter the stock solution through a

0.22 µm sterile syringe filter into a new sterile tube. This step should be performed in a

sterile environment, such as a laminar flow hood.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes. This will minimize freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Preparation of Working Solutions
This protocol describes the dilution of the 10 mM Erythrinine C stock solution to a final working

concentration for use in cell-based assays.

Materials:

10 mM Erythrinine C stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile microcentrifuge tubes

Sterile, RNase/DNase-free pipette tips

Procedure:

Determine the desired final concentration:

For example, to prepare a working solution with a final concentration of 10 µM in 1 mL of

cell culture medium.

Perform a serial dilution:
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It is recommended to perform a serial dilution to ensure accuracy, especially for low final

concentrations.

Step 1: Intermediate Dilution (e.g., to 1 mM):

Dilute the 10 mM stock solution 1:10 by adding 10 µL of the stock to 90 µL of cell culture

medium. This will result in a 1 mM intermediate solution.

Step 2: Final Dilution:

Dilute the 1 mM intermediate solution 1:100 by adding 1 µL of the intermediate solution

to 999 µL of cell culture medium. This will result in the final 10 µM working solution.

Control Considerations:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without Erythrinine C. This is crucial to account for any effects of the

solvent on the experimental system.

Signaling Pathway
Erythrinine C has been identified as a potential inhibitor of dihydroorotate dehydrogenase

(DHODH). DHODH is a key mitochondrial enzyme in the de novo pyrimidine biosynthesis

pathway, which is essential for the synthesis of pyrimidine nucleotides required for DNA and

RNA replication. By inhibiting DHODH, Erythrinine C can disrupt this pathway, leading to a

depletion of pyrimidines and subsequently inhibiting the proliferation of rapidly dividing cells,

such as cancer cells.

Below is a diagram illustrating the de novo pyrimidine biosynthesis pathway and the point of

inhibition by Erythrinine C.
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Caption: Inhibition of the DHODH pathway by Erythrinine C.

Experimental Workflow
The following diagram outlines a general workflow for preparing Erythrinine C stock and

working solutions for a typical cell-based experiment.
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Solution Preparation

Experimental Setup

1. Weigh Erythrinine C

2. Dissolve in DMSO

3. Sonicate & Warm

4. 10 mM Stock Solution

5. Aliquot & Store at -80°C

6. Thaw Stock Aliquot

7. Prepare Working Solution
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10. Perform Assay
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Caption: Workflow for Erythrinine C solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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